Cas no 114344-60-4 (2-amino-3-bromo-benzonitrile)

2-amino-3-bromo-benzonitrile structure
2-amino-3-bromo-benzonitrile structure
Product Name:2-amino-3-bromo-benzonitrile
CAS No:114344-60-4
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD05670539
CID:1011086
PubChem ID:4564338
Update Time:2025-04-20

2-amino-3-bromo-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromobenzonitrile
    • 2-amino-3-bromo-benzonitrile
    • 2-Bromo-6-cyanoaniline
    • 3-bromoanthranilonitrile
    • 2-Bromo-6-cyanoaniline, 3-Bromoanthranilonitrile
    • Benzonitrile, 2-amino-3-bromo-
    • RTIWACSVMFUEBF-UHFFFAOYSA-N
    • STL556632
    • BBL102824
    • 2375AA
    • OR17500
    • CM12902
    • AS05772
    • FCH1122630
    • TRA0048589
    • SY004372
    • AX8174024
    • AB0061428
    • DB-0
    • AB1000095
    • ST
    • A894210
    • 114344-60-4
    • MFCD05670539
    • DTXSID60404303
    • CS-0028250
    • AU-004/43502121
    • 2-bromo-6-cyanoaniline;
    • AC-28625
    • SCHEMBL247549
    • AMY5849
    • AKOS015891535
    • PS-3955
    • DB-012776
    • DS-2212
    • MDL： MFCD05670539
    • Inchi： 1S/C7H5BrN2/c8-6-3-1-2-5(4-9)7(6)10/h1-3H,10H2
    • InChI Key： RTIWACSVMFUEBF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#N)=C1N

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 119-120 ºC
  • Boiling Point: 289.5±25.0 ºC (760 Torr),
  • Flash Point: 128.9±23.2 ºC,
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),
  • PSA: 49.81000
  • LogP: 2.48418

2-amino-3-bromo-benzonitrile Security Information

  • Hazardous Material transportation number：3439
  • HazardClass：6.1
  • PackingGroup：Ⅲ

2-amino-3-bromo-benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-amino-3-bromo-benzonitrile Pricemore >>

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2-amino-3-bromo-benzonitrile Production Method

2-amino-3-bromo-benzonitrile Related Literature

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